Cas no 159890-08-1 (1H-Indole, 3,3'-methylenebis[5-methyl-)
159890-08-1 structure
Product Name:1H-Indole, 3,3'-methylenebis[5-methyl-
CAS No:159890-08-1
MF:C19H18N2
MW:274.359624385834
CID:2780119
PubChem ID:9856798
Update Time:2025-04-21
1H-Indole, 3,3'-methylenebis[5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole, 3,3'-methylenebis[5-methyl-
- SCHEMBL18383116
- CHEMBL4093996
- DTXSID30431888
- 159890-08-1
-
- Inchi： 1S/C19H18N2/c1-12-3-5-18-16(7-12)14(10-20-18)9-15-11-21-19-6-4-13(2)8-17(15)19/h3-8,10-11,20-21H,9H2,1-2H3
- InChI Key： QXRRIIRICIOADU-UHFFFAOYSA-N
- SMILES： N1C=C(C2C=C(C)C=CC1=2)CC1=CNC2C=CC(C)=CC1=2
Computed Properties
- Exact Mass: 274.146998583g/mol
- Monoisotopic Mass: 274.146998583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 335
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 31.6Ų
1H-Indole, 3,3'-methylenebis[5-methyl- Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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